2-(4-Chloro-phenoxy)-1-[4-(pyridine-3-carbonyl)-piperazin-1-yl]-ethanone

• Molecular Formula: C18H18ClN3O3
• Molecular Weight: 359.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-1-[4-(pyridine-3-carbonyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H18ClN3O3/c19-15-3-5-16(6-4-15)25-13-17(23)21-8-10-22(11-9-21)18(24)14-2-1-7-20-12-14/h1-7,12H,8-11,13H2
• InChI Key: FYPZAJJDRMJDKU-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)COC2=CC=C(C=C2)Cl)C(=O)C3=CN=CC=C3

Description

2-(4-Chloro-phenoxy)-1-[4-(pyridine-3-carbonyl)-piperazin-1-yl]-ethanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is known for its unique chemical structure and has been the focus of numerous studies to explore its synthesis method, mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 2-(4-Chloro-phenoxy)-1-[4-(pyridine-3-carbonyl)-piperazin-1-yl]-ethanone involves the inhibition of various enzymes and proteins involved in oxidative stress and inflammation. It has been found to inhibit the activity of cyclooxygenase and lipoxygenase enzymes, which are involved in the production of inflammatory mediators. This compound also inhibits the activity of reactive oxygen species, which are known to cause oxidative damage to cells and tissues.
Biochemical and Physiological Effects:
2-(4-Chloro-phenoxy)-1-[4-(pyridine-3-carbonyl)-piperazin-1-yl]-ethanone has been found to exhibit numerous biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are associated with various diseases such as cancer, cardiovascular disease, and neurological disorders. This compound has also been found to exhibit neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-Chloro-phenoxy)-1-[4-(pyridine-3-carbonyl)-piperazin-1-yl]-ethanone in lab experiments include its potent antioxidant and anti-inflammatory activity, as well as its potential use in the treatment of various diseases. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are numerous future directions for the study of 2-(4-Chloro-phenoxy)-1-[4-(pyridine-3-carbonyl)-piperazin-1-yl]-ethanone. Some of these include further studies to determine its safety and efficacy in the treatment of various diseases, the development of new synthetic methods to obtain this compound in high yield and purity, and the exploration of its potential use as a therapeutic agent in combination with other drugs. Additionally, further studies are needed to determine its potential use as a diagnostic tool for various diseases.

Synthesis Methods

The synthesis method of 2-(4-Chloro-phenoxy)-1-[4-(pyridine-3-carbonyl)-piperazin-1-yl]-ethanone involves the reaction of 4-chlorophenol and 3-pyridinecarboxylic acid with piperazine in the presence of a suitable solvent and reagent. The reaction is carried out under controlled conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

2-(4-Chloro-phenoxy)-1-[4-(pyridine-3-carbonyl)-piperazin-1-yl]-ethanone has numerous applications in scientific research. It has been extensively studied for its potential use as a therapeutic agent due to its unique pharmacological properties. This compound has been found to exhibit potent antioxidant, anti-inflammatory, and anticancer activity. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.